N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-methylpropanamide

• IUPAC Name: N-[(2-hydroxynaphthalen-1-yl)-phenylmethyl]-2-methylpropanamide
• InChI: InChI=1S/C21H21NO2/c1-14(2)21(24)22-20(16-9-4-3-5-10-16)19-17-11-7-6-8-15(17)12-13-18(19)23/h3-14,20,23H,1-2H3,(H,22,24)
• InChI Key: CIIRQRPAVKXIJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC(C1=CC=CC=C1)C2=C(C=CC3=CC=CC=C32)O
• Molecular Formula: C21H21NO2
• Molecular Weight: 319.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves chemoselective reactions, utilizing nucleophilic centers against dihaloalkanes and aldehydes to obtain products like hexahydro-4-pyrimidinones or oxazolidines. These processes highlight the compound's reactivity and the potential for creating structurally diverse derivatives through selective synthetic routes (Hajji et al., 2002).

Molecular Structure Analysis

Structural characterization, including X-ray diffraction studies, plays a crucial role in understanding the molecular conformation of N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-methylpropanamide and its derivatives. Such analyses reveal insights into the compound's crystal packing, intermolecular interactions, and overall molecular geometry, which are essential for understanding its chemical behavior and reactivity (Özer et al., 2009).

Chemical Reactions and Properties

The compound and its derivatives exhibit varied reactivity patterns, including the potential for undergoing N-hydroxylation and other transformations indicative of its reactive nature and the potential for further chemical manipulation. These reactions can significantly alter the compound's properties and are critical for its applications in synthesis and material science (Cho et al., 1974).

Scientific Research Applications

Biological Monitoring

Research on biological monitoring of occupational sensitizers like naphthalene diisocyanate (NDI) has shown the importance of evaluating biomarkers in exposed workers. Such studies underscore the relevance of naphthalene derivatives in assessing occupational health risks and environmental exposure (Sennbro et al., 2006).

Environmental Science

Studies on environmental contaminants, including polychlorinated naphthalenes (PCNs), have documented their presence and reduction in human breast milk over decades, indicating ongoing environmental surveillance and the need to understand the bioaccumulation of such compounds (Norén & Meironyte, 2000).

Medical Research

In the medical field, compounds structurally related to naphthalene have been explored for their potential therapeutic and diagnostic applications. For example, suramin, a polysulfonated naphthylurea, has been investigated for its antineoplastic properties and mechanisms of action, highlighting the potential medical applications of naphthalene derivatives (Stein, 1993).